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N-[2-(2-chloro-5-iodophenyl)-1,3-benzoxazol-5-yl]-N'-[(4-isopropylphenoxy)acetyl]thiourea N-[2-(2-chloro-5-iodophenyl)-1,3-benzoxazol-5-yl]-N'-[(4-isopropylphenoxy)acetyl]thiourea
Brand Name: Vulcanchem
CAS No.:
VCID: VC0987775
InChI: InChI=1S/C25H21ClIN3O3S/c1-14(2)15-3-7-18(8-4-15)32-13-23(31)30-25(34)28-17-6-10-22-21(12-17)29-24(33-22)19-11-16(27)5-9-20(19)26/h3-12,14H,13H2,1-2H3,(H2,28,30,31,34)
SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC(=S)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=CC(=C4)I)Cl
Molecular Formula: C25H21ClIN3O3S
Molecular Weight: 605.9 g/mol

N-[2-(2-chloro-5-iodophenyl)-1,3-benzoxazol-5-yl]-N'-[(4-isopropylphenoxy)acetyl]thiourea

CAS No.:

Cat. No.: VC0987775

Molecular Formula: C25H21ClIN3O3S

Molecular Weight: 605.9 g/mol

* For research use only. Not for human or veterinary use.

N-[2-(2-chloro-5-iodophenyl)-1,3-benzoxazol-5-yl]-N'-[(4-isopropylphenoxy)acetyl]thiourea -

Specification

Molecular Formula C25H21ClIN3O3S
Molecular Weight 605.9 g/mol
IUPAC Name N-[[2-(2-chloro-5-iodophenyl)-1,3-benzoxazol-5-yl]carbamothioyl]-2-(4-propan-2-ylphenoxy)acetamide
Standard InChI InChI=1S/C25H21ClIN3O3S/c1-14(2)15-3-7-18(8-4-15)32-13-23(31)30-25(34)28-17-6-10-22-21(12-17)29-24(33-22)19-11-16(27)5-9-20(19)26/h3-12,14H,13H2,1-2H3,(H2,28,30,31,34)
Standard InChI Key LQOIYFIZVHCEKC-UHFFFAOYSA-N
SMILES CC(C)C1=CC=C(C=C1)OCC(=O)NC(=S)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=CC(=C4)I)Cl
Canonical SMILES CC(C)C1=CC=C(C=C1)OCC(=O)NC(=S)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=CC(=C4)I)Cl

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